Cas no 1211272-68-2 (4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 1211272-68-2
• MF: C₁₇H₁₉ClN₄O₄S₂
• MW: 442.940160036087
• CID: 5857784
• PubChem ID: 45556303
• Update Time: 2025-07-17

4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane
• 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane
• [4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-(4-methylthiadiazol-5-yl)methanone
• F5831-3956
• AKOS024520347
• VU0522084-1
• (4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• 1211272-68-2

• Inchi： 1S/C17H19ClN4O4S2/c1-12-15(27-20-19-12)16(23)21-8-6-17(7-9-21)22(10-11-26-17)28(24,25)14-4-2-13(18)3-5-14/h2-5H,6-11H2,1H3
• InChI Key： STDHOLPUSBBSNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCOC21CCN(C(C1=C(C)N=NS1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 442.0536251g/mol
• Monoisotopic Mass: 442.0536251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane

Comprehensive Analysis of 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 1211272-68-2)

The compound 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 1211272-68-2) represents a sophisticated spirocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular architecture, combining a 1-oxa-4,8-diazaspiro[4.5]decane core with 4-chlorobenzenesulfonyl and 4-methyl-1,2,3-thiadiazole-5-carbonyl moieties, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of green chemistry and sustainable synthesis, this compound’s structural complexity poses both challenges and opportunities. The integration of the thiadiazole ring, known for its bioisosteric properties, enhances metabolic stability—a critical factor in ADME optimization. Recent studies highlight its potential as a scaffold for designing next-generation inhibitors, especially in kinase-targeted therapies, a hot topic in oncology research. Furthermore, its chlorobenzenesulfonyl group contributes to improved lipophilicity, addressing common issues in blood-brain barrier penetration—a frequent search query among medicinal chemists.

The spirocyclic framework of CAS No. 1211272-68-2 also aligns with the growing demand for three-dimensional molecular architectures in drug design, a trend emphasized in fragment-based drug discovery (FBDD). Its rigid conformation may reduce off-target effects, a key concern in polypharmacology. Analytical techniques such as NMR spectroscopy and X-ray crystallography have been pivotal in elucidating its stereochemistry, a topic frequently searched by organic chemists and structural biologists.

From an industrial perspective, scalability of 4-(4-chlorobenzenesulfonyl)-8-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-1-oxa-4,8-diazaspiro4.5decane synthesis remains a focus. Innovations in catalytic methods and flow chemistry could address yield limitations, a recurring theme in process chemistry forums. Additionally, its potential applications in crop protection chemicals resonate with the agrochemical sector’s interest in novel mode-of-action compounds, as pests develop resistance to existing products.

In summary, CAS No. 1211272-68-2 exemplifies the intersection of structural innovation and therapeutic relevance. Its study contributes to broader discussions on molecular diversity and target selectivity, making it a compelling subject for researchers navigating the frontiers of chemical biology and rational drug design.